Cas no 193411-10-8 (2-Propen-1-one,1-(2-hydroxy-3,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-)

2-Propen-1-one,1-(2-hydroxy-3,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)- structure
193411-10-8 structure
Product Name:2-Propen-1-one,1-(2-hydroxy-3,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
CAS No:193411-10-8
MF:C17H16O5
MW:300.305945396423
MDL:MFCD33022239
CID:226803
PubChem ID:5357345
Update Time:2025-04-19

2-Propen-1-one,1-(2-hydroxy-3,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(2-hydroxy-3,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
    • 2-Propen-1-one,1-(2-hydroxy-3,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (E)-
    • Heliannone A
    • Helianone A
    • (E)-1-(2-hydroxy-3,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
    • 193411-10-8
    • LMPK12120154
    • CHEBI:174862
    • 2',4-Dihydroxy-3',4'-dimethoxychalcone
    • DTXSID401317810
    • NSC-75528
    • NSC75528
    • 2-Propen-1-one, 1-(2-hydroxy-3,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
    • MDL: MFCD33022239
    • Inchi: 1S/C17H16O5/c1-21-15-10-8-13(16(20)17(15)22-2)14(19)9-5-11-3-6-12(18)7-4-11/h3-10,18,20H,1-2H3/b9-5+
    • InChI Key: RURQJVCNVGERHF-WEVVVXLNSA-N
    • SMILES: O(C)C1=C(C=CC(C(/C=C/C2C=CC(=CC=2)O)=O)=C1O)OC

Computed Properties

  • Exact Mass: 300.09978
  • Monoisotopic Mass: 300.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99

2-Propen-1-one,1-(2-hydroxy-3,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)- Pricemore >>

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